Cas no 1101448-24-1 (Palmitoyl lysyldioxymethionyllysine)
1101448-24-1 structure
Product Name:Palmitoyl lysyldioxymethionyllysine
CAS No:1101448-24-1
MF:C33H65N5O7S
MW:675.963508367538
CID:2853468
Update Time:2023-08-10
Palmitoyl lysyldioxymethionyllysine Chemical and Physical Properties
Names and Identifiers
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- Palmitoyl lysyldioxymethionyllysine
- T7A529FB8O
- Q27289762
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- Inchi: 1S/C33H65N5O7S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-22-30(39)36-27(20-16-18-24-34)31(40)37-28(23-26-46(2,44)45)32(41)38-29(33(42)43)21-17-19-25-35/h27-29H,3-26,34-35H2,1-2H3,(H,36,39)(H,37,40)(H,38,41)(H,42,43)/t27-,28-,29-/m0/s1
- InChI Key: RGXYBFJDNNODFP-AWCRTANDSA-N
- SMILES: S(C)(CC[C@@H](C(N[C@H](C(=O)O)CCCCN)=O)NC([C@H](CCCCN)NC(CCCCCCCCCCCCCCC)=O)=O)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 46
- Rotatable Bond Count: 31
- Complexity: 943
- XLogP3: 3
- Topological Polar Surface Area: 219
Palmitoyl lysyldioxymethionyllysine Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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